Cas no 68906-21-8 (4-Methyl-5-nitrocatechol)

• Product Name: 4-Methyl-5-nitrocatechol
• CAS No: 68906-21-8
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 972474
• PubChem ID: 4660280
• Update Time: 2025-07-19

4-Methyl-5-nitrocatechol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitrocatechol
• 4-Methyl-5-nitrocate
• 1,2-Benzenediol, 4-methyl-5-nitro-
• 4M5NC
• 4-Methyl-5-nitro-brenzcatechin
• 4-methyl-5-nitro-pyrocatechol
• 5-Nitro-4-homopyrocatechol
• 6-Nitro-3.4-dioxy-1-methyl-benzol
• 6-Nitro-3.4-dioxy-toluol
• AC1NFL2R
• CHEMBL288833
• SureCN7937707
• 4-Methyl-5-nitropyrocatechol
• FT-0672007
• CS-0454948
• CHEBI:81666
• DTXSID20218983
• AKOS006293667
• C18315
• E78283
• Q27155547
• 68906-21-8
• 4-methyl-5-nitrobenzene-1,2-diol
• 4-Methyl-5-nitro-1,2-benzenediol
• BS-51581
• SCHEMBL7937707
• DB-218995

• Inchi： 1S/C7H7NO4/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,9-10H,1H3
• InChI Key： WLLRAKCRHPMKNA-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=C(C)C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.478
• Melting Point: 180-182°C
• PSA: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-Methyl-5-nitrocatechol

4-Methyl-5-nitrocatechol (CAS No. 68906-21-8): A Comprehensive Overview

4-Methyl-5-nitrocatechol, chemically designated as 4-methyl-5-nitro-1,2-benzenediol, is a significant compound in the realm of organic chemistry and pharmaceutical research. With a CAS number of 68906-21-8, this nitroaromatic derivative has garnered attention due to its versatile applications and structural characteristics. This article delves into the compound's properties, synthesis methods, and its emerging role in contemporary scientific research.

The molecular structure of 4-Methyl-5-nitrocatechol consists of a benzene ring substituted with a methyl group at the 4-position and a nitro group at the 5-position, along with two hydroxyl groups. This unique arrangement imparts distinct chemical reactivity, making it a valuable intermediate in various synthetic pathways. The presence of both electron-withdrawing nitro and electron-donating hydroxyl groups allows for diverse functionalization, which is pivotal in drug development and material science.

In recent years, 4-Methyl-5-nitrocatechol has been explored for its potential in medicinal chemistry. Researchers have been particularly interested in its role as a precursor in the synthesis of bioactive molecules. For instance, studies have highlighted its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The nitro group can be further reduced to an amine, enabling the formation of more complex structures that mimic natural products and pharmaceuticals.

The synthesis of 4-Methyl-5-nitrocatechol typically involves nitration of methylcatechol, where careful control of reaction conditions is crucial to avoid over-nitration or decomposition. Advanced techniques such as catalytic hydrogenation have also been employed to selectively modify the nitro group, enhancing the yield and purity of the desired product. These synthetic strategies align with the growing emphasis on green chemistry principles, aiming to minimize waste and improve efficiency.

One of the most compelling aspects of 4-Methyl-5-nitrocatechol is its application in polymer chemistry. The compound's ability to act as a monomer or cross-linking agent has led to the development of novel polymers with enhanced mechanical and thermal properties. These materials are being investigated for use in advanced coatings, adhesives, and even biodegradable plastics. The versatility of this compound underscores its importance beyond traditional pharmaceutical applications.

Recent research has also explored the photophysical properties of 4-Methyl-5-nitrocatechol, revealing its potential as a photosensitizer in photocatalytic processes. The compound's ability to absorb light across multiple wavelengths makes it suitable for applications in solar energy conversion and environmental remediation. By leveraging its optical characteristics, scientists are paving the way for innovative solutions to global energy challenges.

The safety profile of 4-Methyl-5-nitrocatechol is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of personal protective equipment. These measures are essential in maintaining a safe working environment while harnessing the full potential of this compound.

In conclusion, 4-Methyl-5-nitrocatechol (CAS No. 68906-21-8) is a multifaceted compound with significant implications in pharmaceuticals, polymer science, and environmental technology. Its unique structural features enable diverse applications, from drug synthesis to advanced material development. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.